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Cat. No.: B1168459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for calculating formation temperatures of

metamorphic rocks using biotite geothermometry. Two primary methods are covered: Garnet-

Biotite Geothermometry and Titanium-in-Biotite Geothermometry. The choice of method

depends on the mineral assemblage of the rock sample.

Introduction to Biotite Geothermometry
Biotite is a common rock-forming mineral that is stable over a wide range of temperatures and

pressures. Its chemical composition can be used to infer the conditions of its formation, making

it a valuable tool in geological and materials science research. Geothermometry is a

quantitative method used to determine the peak temperature at which a metamorphic rock has

formed[1]. This is achieved by analyzing the distribution of certain elements between coexisting

minerals that are in chemical equilibrium.

Garnet-Biotite Geothermometry
The Garnet-Biotite geothermometer is a widely used method for estimating the formation

temperature of medium-grade metamorphic rocks where both garnet and biotite are present[1]

[2]. This method is based on the temperature-dependent exchange of iron (Fe) and magnesium

(Mg) between garnet and biotite.
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The Fe-Mg exchange reaction between garnet and biotite can be represented as:

Fe₃Al₂Si₃O₁₂(in garnet) + KMg₃(AlSi₃O₁₀)(OH)₂(in biotite) ⇌ Mg₃Al₂Si₃O₁₂(in garnet) +

KFe₃(AlSi₃O₁₀)(OH)₂(in biotite)

The distribution of Fe and Mg between these two minerals is sensitive to temperature. At higher

temperatures, the distribution becomes more random, while at lower temperatures, Fe and Mg

prefer specific crystallographic sites in garnet and biotite. By measuring the Fe and Mg content

in coexisting garnet and biotite, a distribution coefficient (K₀) can be calculated, which is then

used to estimate the temperature of equilibration.

Calculation Method
The most widely cited calibration for the Garnet-Biotite geothermometer is that of Ferry and

Spear (1978). The temperature is calculated using the following equations:

Distribution Coefficient (K₀):

K₀ = (Xₘg / Xբₑ)ᵍᵃʳⁿᵉᵗ / (Xₘg / Xբₑ)ᵇⁱᵒᵗⁱᵗᵉ

Where:

Xₘg = mole fraction of Mg = Mg / (Mg + Fe)

Xբₑ = mole fraction of Fe = Fe / (Mg + Fe)

Temperature Calculation (Ferry and Spear, 1978):

T(K) = (12454 + 0.057 * P) / (4.662 + 3 * R * ln(K₀))

Where:

T(K) is the temperature in Kelvin

P is the pressure in bars

R is the gas constant (8.314 J/K·mol)

ln(K₀) is the natural logarithm of the distribution coefficient
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Data Presentation
Parameter Symbol Formula Source of Data

Mole Fraction of Mg in

Garnet
(Xₘg)ᵍᵗ Mg / (Mg + Fe)

Electron Microprobe

Analysis

Mole Fraction of Fe in

Garnet
(Xբₑ)ᵍᵗ Fe / (Mg + Fe)

Electron Microprobe

Analysis

Mole Fraction of Mg in

Biotite
(Xₘg)ᵇᵗ Mg / (Mg + Fe)

Electron Microprobe

Analysis

Mole Fraction of Fe in

Biotite
(Xբₑ)ᵇᵗ Fe / (Mg + Fe)

Electron Microprobe

Analysis

Distribution Coefficient K₀
[(Xₘg)ᵍᵗ / (Xբₑ)ᵍᵗ] /

[(Xₘg)ᵇᵗ / (Xբₑ)ᵇᵗ]
Calculated

Pressure P -
Estimated from

mineral assemblages

Temperature T
See formula in section

2.2
Calculated

Titanium-in-Biotite Geothermometry
The Titanium-in-Biotite geothermometer is applicable to graphitic, peraluminous metapelites

that contain ilmenite or rutile[3][4]. The incorporation of titanium (Ti) into the crystal structure of

biotite is primarily a function of temperature.

Principle
The amount of Ti that can be incorporated into the biotite crystal lattice increases with

temperature. This substitution is also influenced by the Mg/(Mg+Fe) ratio of the biotite.

Therefore, by measuring the Ti content and the Mg and Fe concentrations in biotite from a

suitable rock type, the formation temperature can be estimated.
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The empirical calibration by Henry et al. (2005) is commonly used for this geothermometer. The

temperature is calculated using the following formula:

T(°C) = {[ln(Ti) - a - c(Xₘg)³] / b}⁰.³³³

Where:

T(°C) is the temperature in degrees Celsius

Ti is the number of titanium atoms per formula unit (apfu), normalized to 22 oxygen atoms

Xₘg is the mole fraction of Mg = Mg / (Mg + Fe)

a = -2.3594

b = 4.6482 x 10⁻⁹

c = -1.7283

This calibration is valid for temperatures between 480 and 800 °C.[5][6][7]

Data Presentation
Parameter Symbol Formula Source of Data

Titanium atoms per

formula unit
Ti -

Electron Microprobe

Analysis

Mole Fraction of Mg in

Biotite
Xₘg Mg / (Mg + Fe)

Electron Microprobe

Analysis

Temperature T
See formula in section

3.2
Calculated

Experimental Protocols
The accuracy of biotite geothermometry relies on high-quality mineral composition data, which

is typically obtained through Electron Probe Microanalysis (EPMA).
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Sample Preparation for EPMA
Thin Section Preparation: A rock sample is cut to a standard size and mounted on a glass

slide using epoxy. The sample is then ground down to a standard thickness of 30

micrometers. For EPMA, the thin section must be highly polished and should not have a

cover slip.[2][8]

Polishing: The surface of the thin section must be polished to an optically flat, mirror-like

finish. This is crucial for accurate quantitative analysis as surface imperfections can interfere

with the electron beam.[2][9] A series of progressively finer abrasive powders are used to

achieve the desired polish.

Carbon Coating: Because most silicate minerals are not electrically conductive, the polished

thin section is coated with a thin, uniform layer of carbon.[2][3] This conductive layer

prevents the buildup of electrical charge on the sample surface during electron

bombardment.

Electron Probe Microanalysis (EPMA)
Instrument Setup: The EPMA is calibrated using standards of known composition for the

elements of interest (e.g., Si, Al, Fe, Mg, K, Ti). Analytical conditions such as accelerating

voltage and beam current are selected.[2]

Sample Imaging: The sample is placed in the EPMA chamber under high vacuum. Back-

scattered electron (BSE) imaging is used to identify the minerals of interest (garnet and

biotite) and to select suitable locations for analysis.[2] Care should be taken to analyze

mineral grains that are in direct contact and appear to be in textural equilibrium.

Data Acquisition: Quantitative elemental analyses are performed on selected spots on the

garnet and biotite grains. For the Garnet-Biotite method, multiple analyses on the rims of

touching garnet and biotite grains are recommended. For the Ti-in-Biotite method, analyses

should be performed on biotite grains adjacent to ilmenite or rutile.

Data Recalculation: The raw EPMA data, which are typically in weight percent of oxides,

need to be recalculated into atomic proportions to determine the mineral formula. This

involves converting weight percent to atomic percent and normalizing to a specific number of

oxygen atoms (e.g., 22 for biotite).[10][11]
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Visualizations
Signaling Pathways and Logical Relationships

Reactants

Products

Garnet
(Fe-rich)

Biotite
(Mg-rich) Fe²⁺ exchange

Garnet
(Mg-rich)

 Mg²⁺ enters

 Mg²⁺ exchange Biotite
(Fe-rich)

 Fe²⁺ enters

Click to download full resolution via product page

Caption: Fe-Mg exchange reaction in Garnet-Biotite geothermometry.
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Caption: Titanium substitution in biotite as a function of temperature.

Experimental and Calculation Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1168459?utm_src=pdf-body-img
https://www.benchchem.com/product/b1168459?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analysis

Calculation

Rock Sample Collection

Thin Section Preparation

Polishing

Carbon Coating

Electron Probe Microanalysis (EPMA)

Raw Data (wt% oxides)

Mineral Formula Recalculation

Geothermometry Calculation

Formation Temperature

Click to download full resolution via product page

Caption: General workflow for biotite geothermometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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